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Compound of Interest

Compound Name: Methyl 2,6-dibromonicotinate

CAS No.: 1009735-22-1

Cat. No.: B1452021

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Methyl 2,6-
dibromonicotinate
Substituted pyridine scaffolds are foundational motifs in medicinal chemistry and materials

science, prized for their unique electronic properties and ability to engage in specific biological

interactions.[1] Methyl 2,6-dibromonicotinate has emerged as a particularly valuable and

versatile building block for the synthesis of complex heterocyclic molecules.[2] Its structure

features a pyridine ring with strategically positioned reactive sites: two bromine atoms at the C2

and C6 positions and a methyl ester at C3.

The bromine atoms serve as excellent handles for a variety of metal-catalyzed cross-coupling

reactions and nucleophilic substitutions. The electron-withdrawing character of the pyridine

nitrogen and the C3-ester group significantly influences the reactivity of the C-Br bonds,

making the ring susceptible to nucleophilic attack and facilitating oxidative addition in palladium
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catalytic cycles. This guide provides an in-depth exploration of key synthetic transformations

using Methyl 2,6-dibromonicotinate, complete with detailed protocols and expert insights into

the underlying chemical principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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